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Compound of Interest

N-(3-hydrazino-3-
Compound Name:
oxopropyl)benzamide

CAS No.: 99168-33-9

Cat. No.: B2987272

Get Quote

Executive Summary

Benzamide hydrazides (N-aminobenzamides) represent a privileged scaffold in medicinal
chemistry, serving as critical pharmacophores in antitubercular (e.g., Isoniazid analogs),
antifungal, and anticancer therapeutics. Their unique "hydrazine backbone" (

) confers amphoteric properties and versatile hydrogen-bonding capabilities, making them ideal
candidates for fragment-based drug design. However, their solubility profiles are often non-
linear due to pH-dependent ionization and solid-state polymorphism.

This guide provides a rigorous analysis of the physicochemical landscape of benzamide
hydrazides, establishing a self-validating framework for their synthesis, solubility profiling, and
solid-state characterization.

Molecular Architecture & Physicochemical Baseline

The core structure of benzamide hydrazide (Benzhydrazide; CAS 613-94-5) consists of a
lipophilic phenyl ring coupled to a polar hydrazide group. This duality creates a molecule with a
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low LogP (hydrophilic) but significant crystal lattice energy due to intermolecular hydrogen
bonding.

Core Physicochemical Data

Data standardized for Benzhydrazide (Parent Compound)

Property Value Context/Relevance

Fragment-like; ideal for lead

Molecular Weight 136.15 g/mol o
optimization.
] ] Sharp melting range indicates
Melting Point 112-114 °C ) o
high crystallinity.
Decomposes prior to boiling;
Boiling Point 267 °C (dec.)[1][2] not suitable for GC without

derivatization.

Highly hydrophilic; suggests
LogP (Oct/Water) 0.16 - 0.19 good oral bioavailability but

rapid clearance.

Protonation of terminal amine (

pKa (Conjugate Acid) ~3.03

).

Deprotonation of amide
pKa (Acidic) ~12.45 nhitrogen (

).

High capacity for solvent
H-Bond Donors 3 ) ]

interaction.

Facilitates interaction with
H-Bond Acceptors 2 biological targets (e.g.,

enzymes).

lonization & Amphoteric Nature
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Benzamide hydrazides are ampholytes. They exist in three distinct species depending on
solution pH:

e Cationic Form (pH < 3): Protonation of the terminal hydrazine nitrogen.

e Neutral Form (pH 4-11): The predominant species at physiological pH (7.4), driving passive
membrane permeability.

e Anionic Form (pH > 12): Deprotonation of the amide nitrogen, significantly increasing
aqueous solubility but reducing permeability.

Solubility Landscape

Understanding the solubility of benzamide hydrazides requires analyzing the interplay between
crystal lattice energy (enthalpic penalty) and solvation energy (entropic gain).

Solvent Compatibility Matrix

Solvent Solubility Rating Mechanism of Solvation

Strong H-bond donor/acceptor
Methanol High matching disrupts crystal
lattice.

Good solvation, often used for

Ethanol Moderate-High o
recrystallization.
Driven by H-bonding; pH-
Water Soluble
dependent.
Dipole-dipole interactions;
Acetone Moderate S
useful for precipitation.
Lack of H-bond donors limits
Chloroform Low solvation of the hydrazide
head.
_ Insufficient polarity to
Diethyl Ether Very Low

overcome lattice energy.
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Visualization: Solubility Equilibrium & pH Dependence

The following diagram illustrates the dynamic equilibrium of benzamide hydrazide species
across the pH scale, directly influencing solubility and extraction strategies.
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I

Click to download full resolution via product page

Caption: pH-dependent ionization states of benzamide hydrazide. Solubility is highest at pH
extremes (cationic/anionic) and lowest in the neutral range.

Experimental Protocols
Protocol A: Synthesis of Benzamide Hydrazide

Objective: To synthesize high-purity benzhydrazide for solubility testing. Mechanism:
Nucleophilic acyl substitution (Hydrazinolysis).

Reagents:

o Ethyl Benzoate (1.0 eq)

e Hydrazine Hydrate (80%, 2.0 eq)
» Absolute Ethanol (Solvent)
Step-by-Step Methodology:

o Reflux: Dissolve Ethyl Benzoate (15 g) in Absolute Ethanol (30 mL). Add Hydrazine Hydrate
(10 mL) dropwise with stirring.

o Reaction: Heat the mixture to reflux (78—-80 °C) for 4 hours. Monitor via TLC (Mobile phase:
Ethyl Acetate/Hexane 1:1).
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Crystallization: Cool the reaction mixture to room temperature, then place in an ice bath (0—4
°C). White needle-like crystals will precipitate.

Filtration: Filter the solid under vacuum. Wash with cold ethanol (2 x 10 mL) to remove
unreacted hydrazine.

Drying: Dry in a vacuum oven at 50 °C for 6 hours.

Validation: Measure Melting Point (Target: 112-114 °C).

Protocol B: Thermodynamic Solubility Determination
(Shake-Flask)

Objective: To determine the equilibrium solubility (

) in water and octanol.

Step-by-Step Methodology:

Saturation: Add excess Benzamide Hydrazide solid (~100 mg) to 10 mL of the target solvent
(e.g., Phosphate Buffer pH 7.4) in a borosilicate glass vial.

Equilibration: Agitate at 25 °C = 0.1 °C for 24 hours using an orbital shaker (200 rpm).

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 um PVDF
syringe filter (pre-saturated).

Quantification (HPLC):

o

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 yum).

o

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (80:20 Isocratic).

Detection: UV at 230 nm.

(¢]

[¢]

Calculation: Compare peak area against a 5-point calibration curve (
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Visualization: Synthesis & Characterization Workflow

This workflow ensures that only phase-pure material is used for solubility data generation,
preventing artifacts from impurities.
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Caption: Logical workflow for the synthesis, purification, and validation of benzamide hydrazide
prior to solubility testing.

Solid-State Characterization

The physical stability of benzamide hydrazides is dictated by their crystal lattice.

o Crystal Habit: Typically crystallizes as monoclinic needles or plates from water/ethanol
mixtures.

o Thermal Stability: TGA analysis reveals thermal stability up to ~165 °C, with rapid
decomposition (mass loss) occurring between 245-288 °C depending on the heating rate.

o Polymorphism: While the parent compound is stable, derivatives (e.g., hydrazones) often
exhibit polymorphism. Powder X-Ray Diffraction (PXRD) is recommended for batch-to-batch
consistency checks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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